Cas no 1593935-43-3 (1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one)

• Product Name: 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one
• CAS No: 1593935-43-3
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 4771878
• Update Time: 2025-10-24

1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(aminomethyl)piperidin-1-yl)-3-methylpentan-1-one
• 1-[3-(aminomethyl)piperidin-1-yl]-3-methylpentan-1-one
• 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one

• Inchi： 1S/C12H24N2O/c1-3-10(2)7-12(15)14-6-4-5-11(8-13)9-14/h10-11H,3-9,13H2,1-2H3
• InChI Key： ZWVKRDPZQJWBOU-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC)N1CCCC(CN)C1

Computed Properties

• Exact Mass: 212.188863393 g/mol
• Monoisotopic Mass: 212.188863393 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3
• Molecular Weight: 212.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one

Recent Advances in the Study of 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one (CAS: 1593935-43-3)

1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one (CAS: 1593935-43-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

The compound has been investigated for its role as a modulator of specific biological targets, including enzymes and receptors implicated in various disease pathways. Recent publications have demonstrated its efficacy in preclinical models, suggesting potential applications in neurological disorders and metabolic diseases. The structural features of 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one, particularly its piperidine and aminomethyl moieties, are believed to contribute to its bioactivity and selectivity.

In terms of synthetic chemistry, advancements have been made in the efficient production of this compound. Novel synthetic routes have been developed to improve yield and purity, which are critical for scaling up production for further studies. Researchers have also explored derivatization strategies to enhance its pharmacokinetic properties, such as solubility and metabolic stability.

Mechanistic studies have provided insights into how 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one interacts with its molecular targets. For instance, it has been shown to inhibit certain enzymes through competitive binding, leading to downstream effects on cellular signaling pathways. These findings are supported by in vitro and in vivo data, which underscore the compound's potential as a lead candidate for further optimization.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed in future studies. Nevertheless, the progress made so far positions 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one as a valuable tool for understanding disease mechanisms and developing new therapeutics.

In conclusion, the ongoing research on 1-(3-(Aminomethyl)piperidin-1-yl)-3-methylpentan-1-one (CAS: 1593935-43-3) highlights its potential in the field of medicinal chemistry. Continued efforts in synthetic optimization, mechanistic elucidation, and preclinical evaluation will be essential to fully realize its therapeutic promise. This brief serves as a snapshot of the current state of knowledge and a foundation for future investigations.